Cas no 2645417-34-9 (6-(methyl-d3)pyridazin-3(2H)-one-4,5-d2)
2645417-34-9 structure
Product Name:6-(methyl-d3)pyridazin-3(2H)-one-4,5-d2
CAS No:2645417-34-9
MF:C5H6N2O
MW:115.144749164581
CID:6825911
PubChem ID:172403912
Update Time:2025-02-26
6-(methyl-d3)pyridazin-3(2H)-one-4,5-d2 Chemical and Physical Properties
Names and Identifiers
-
- 6-(methyl-d3)pyridazin-3(2H)-one-4,5-d2
- 2645417-34-9
- CS-24070
-
- Inchi: 1S/C5H6N2O/c1-4-2-3-5(8)7-6-4/h2-3H,1H3,(H,7,8)/i1D3,2D,3D
- InChI Key: QZWIXLPWMGHDDD-RHIBPKLGSA-N
- SMILES: O=C1C([2H])=C([2H])C(C([2H])([2H])[2H])=NN1
Computed Properties
- Exact Mass: 115.079396549Da
- Monoisotopic Mass: 115.079396549Da
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 41.5Ų
6-(methyl-d3)pyridazin-3(2H)-one-4,5-d2 Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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